![molecular formula C14H18ClNS B4751120 N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride](/img/structure/B4751120.png)
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride
Overview
Description
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride, commonly known as Methylenedioxymethamphetamine (MDMA), is a synthetic psychoactive drug that has gained popularity in recent years due to its euphoric and empathogenic effects. MDMA has been classified as a Schedule I drug by the United States Drug Enforcement Administration due to its potential for abuse and lack of accepted medical use. Despite this classification, MDMA has been the subject of many scientific research studies due to its potential therapeutic benefits.
Mechanism of Action
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. Dopamine and norepinephrine are neurotransmitters that are involved in regulating pleasure, motivation, and arousal.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes the release of hormones such as cortisol and oxytocin, which are involved in stress and social bonding, respectively. This compound can also cause dehydration and electrolyte imbalances, which can be dangerous in certain situations.
Advantages and Limitations for Lab Experiments
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride has several advantages and limitations for lab experiments. Its effects on serotonin, dopamine, and norepinephrine make it a useful tool for studying the neurochemistry of these neurotransmitters. However, its potential for abuse and lack of accepted medical use make it difficult to obtain for research purposes.
Future Directions
For research on N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride include further investigation of its potential therapeutic benefits and its effects on social bonding and empathy.
Scientific Research Applications
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride has been the subject of many scientific research studies due to its potential therapeutic benefits. Studies have shown that this compound can be effective in treating post-traumatic stress disorder (PTSD) and anxiety. This compound-assisted psychotherapy has shown promising results in clinical trials, with a significant reduction in symptoms of PTSD and anxiety in participants.
properties
IUPAC Name |
N-[(5-methylthiophen-2-yl)methyl]-1-phenylethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NS.ClH/c1-11-8-9-14(16-11)10-15-12(2)13-6-4-3-5-7-13;/h3-9,12,15H,10H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URWWQTZHHNHASH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)CNC(C)C2=CC=CC=C2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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